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Compound of Interest

Compound Name: Lucifer yellow

Cat. No.: B1675366 Get Quote

Introduction
Lucifer Yellow is a versatile fluorescent dye widely employed in biological research for

intracellular tracing, assessing cell-cell communication via gap junctions, and studying neuronal

morphology.[1][2][3][4] Its high fluorescence intensity and ability to be fixed within cells make it

an invaluable tool for fluorescence microscopy.[5][6] Proper preparation of a stable and

accurately concentrated stock solution is the first critical step for successful and reproducible

experimental outcomes. This document provides a detailed protocol for the preparation,

storage, and handling of Lucifer Yellow stock solutions tailored for researchers, scientists, and

drug development professionals.

Chemical Properties and Data
Lucifer Yellow is commercially available primarily as a dilithium or dipotassium salt.[7][8] While

both forms are functional, it is crucial to note the specific salt used, as this affects the molecular

weight and subsequent molarity calculations. The key properties of Lucifer Yellow are

summarized in the table below.
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Property Value Reference

Chemical Name

6-amino-2-

[(hydrazinylcarbonyl)amino]-2,

3-dihydro-1,3-dioxo-1H-

benzo[de]isoquinoline-5,8-

disulfonic acid, dilithium salt

[7][9]

Molecular Formula C₁₃H₉N₅O₉S₂ · 2Li [7]

Molecular Weight ~457.2 g/mol (dilithium salt) [2][6][7]

Excitation Maximum (λex) ~428-430 nm [1][2][6]

Emission Maximum (λem) ~536-540 nm [1][2][6]

Appearance Yellow to orange solid [6]

Purity ≥80% [7]

Experimental Protocols
Materials

Lucifer Yellow CH, dilithium or dipotassium salt (powder form)

High-purity sterile distilled water (ddH₂O), Phosphate-Buffered Saline (PBS, pH 7.4), or

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[1][10]

Calibrated analytical balance

Sterile pipette tips

0.22 µm syringe filter (optional, for sterile applications)[11]
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Protocol for Preparing a 1 mg/mL Aqueous Stock
Solution
This is the most common concentration for a Lucifer Yellow stock solution.[1][7][12]

Weighing: Accurately weigh 1 mg of Lucifer Yellow powder using an analytical balance. To

minimize waste and handling of small quantities, it is advisable to prepare a larger volume

(e.g., 5 mg in 5 mL).

Dissolving: Transfer the weighed powder into a sterile microcentrifuge tube or an amber vial.

Add 1 mL of sterile ddH₂O or PBS (pH 7.4).[1][12]

Mixing: Close the tube/vial securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and yellow-orange.[8] For higher

concentrations (e.g., 10 mg/mL), gentle heating or sonication may be required to achieve

complete dissolution.[1][8][10]

Sterilization (Optional): For applications requiring sterility, such as cell culture, the stock

solution can be filter-sterilized using a 0.22 µm syringe filter.[11]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 50-

100 µL) in light-protected microcentrifuge tubes. Store the aliquots at -20°C or -80°C.[1][12]

Properly stored, the solid powder is stable for at least four years, while frozen stock solutions

should be used within 1-6 months to ensure optimal performance.[7][11] Aqueous solutions

are not recommended for storage for more than one day at room temperature.[7]

Quantitative Data Summary
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Parameter Recommended Value Notes

Solvent Sterile ddH₂O or PBS (pH 7.4)
DMSO can also be used for

higher concentrations.[10]

Stock Concentration 1 - 10 mg/mL

1 mg/mL is readily soluble in

water.[7][8] Higher

concentrations may require

sonication.[1][10]

Working Concentration 0.5 - 5% (w/v) or 50 µg/mL
Dependent on the specific

application.[1][13][14]

Storage (Solid)
-20°C, protected from light and

moisture
Stable for ≥ 4 years.[7]

Storage (Solution)
-20°C or -80°C, in aliquots,

protected from light

Use within 1-6 months.[11]

Avoid repeated freeze-thaw

cycles.

Diagrams
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Workflow for Lucifer Yellow Stock Solution Preparation

Preparation

Storage & Use

1. Weigh Lucifer Yellow Powder

2. Transfer to Sterile Tube

3. Add Solvent (e.g., ddH₂O)

4. Vortex/Sonicate to Dissolve

5. Optional: Filter Sterilize (0.22 µm)

6. Aliquot into Single-Use Tubes

If not filtering

7. Store at -20°C / -80°C (Protect from Light)

8. Dilute to Working Concentration for Experiment
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Troubleshooting Lucifer Yellow Solution Preparation

Potential Solutions

Issue

Powder does not fully dissolve

Solution 1

Increase vortexing time

Solution 2

Apply gentle sonication

Solution 3

Gently warm the solution

Solution 4

Prepare a more dilute stock solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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